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Compound of Interest

Compound Name: Cyclohexanecarbonyl chloride

Cat. No.: B031017 Get Quote

An In-depth Technical Guide to Cyclohexanecarbonyl Chloride: Structural Features,

Properties, and Applications

Cyclohexanecarbonyl chloride is a versatile chemical intermediate characterized by a

reactive acyl chloride functional group attached to a stable cyclohexane ring.[1][2] This

structure makes it a valuable reagent in organic synthesis, serving as a precursor for

introducing the cyclohexanecarbonyl moiety into a wide array of molecules.[2] Its utility is

particularly prominent in the pharmaceutical, agrochemical, and materials science sectors for

the synthesis of complex target molecules.[1][2]

Structural Features
Cyclohexanecarbonyl chloride, with the chemical formula C₇H₁₁ClO, consists of a six-carbon

cyclohexane ring bonded to a carbonyl chloride group (-COCl).[1][3] The cyclohexane ring

typically adopts a stable chair conformation to minimize steric strain. The acyl chloride group is

highly electrophilic, making it susceptible to nucleophilic attack, which is the basis of its

reactivity.[1]

Caption: Chemical structure of Cyclohexanecarbonyl chloride.

Physical and Chemical Properties
Cyclohexanecarbonyl chloride is a clear, colorless to pale straw-colored liquid that is

sensitive to moisture.[4][5] It is soluble in organic solvents but hydrolyzes in water.[1]
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Table 1: Physical Properties of Cyclohexanecarbonyl Chloride

Property Value Reference

Molecular Formula C₇H₁₁ClO [1][3][4][6]

Molar Mass 146.61 g/mol [3][6][7]

Appearance
Clear colorless to straw

colored liquid
[4][5]

Density 1.096 g/mL at 25 °C [3][4][7]

Boiling Point 184 °C [3][4][7]

Flash Point 66 °C (152 °F) [3][4]

Refractive Index n20/D 1.469 [3][4][7]

Vapor Pressure 0.915 mmHg at 25°C [3]

Water Solubility Hydrolyzes [3][4][8]

Table 2: Chemical and Safety Information
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Identifier Value / Information Reference

CAS Number 2719-27-9 [1][3][4]

EC Number 220-322-7 [6][7]

Hazard Statements

H302 (Harmful if swallowed),

H314 (Causes severe skin

burns and eye damage), H335

(May cause respiratory

irritation)

[4][6]

Precautionary Statements

P261, P270, P280,

P301+P312,

P303+P361+P353,

P305+P351+P338

[4]

Hazard Class 8 (Corrosive) [4][8]

Packing Group II [4][8]

Storage

Store below +30°C in a cool,

dry, well-ventilated place away

from moisture and oxidizing

agents.

[1][3][4][9]

Reactivity and Reaction Mechanisms
The primary reactivity of cyclohexanecarbonyl chloride stems from the electrophilic carbonyl

carbon. It readily undergoes nucleophilic acyl substitution with a variety of nucleophiles. This

reactivity makes it an excellent acylating agent.[1]

Acylation of Amines and Alcohols: It reacts with amines to form N-cyclohexyl amides and

with alcohols to form cyclohexyl esters.

Friedel-Crafts Acylation: It can be used to acylate aromatic rings in the presence of a Lewis

acid catalyst.

Hydrolysis: It reacts with water to form cyclohexanecarboxylic acid and hydrochloric acid.[1]
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The general mechanism involves the attack of a nucleophile on the carbonyl carbon, followed

by the elimination of the chloride leaving group.

Caption: General mechanism of Nucleophilic Acyl Substitution.

Applications in Research and Drug Development
Cyclohexanecarbonyl chloride is a crucial building block in the synthesis of numerous high-

value chemicals.

Pharmaceuticals: It is a key intermediate in the production of the anti-parasitic drug

Praziquantel.[2][10] It is also used in the synthesis of the 5-HT1A receptor antagonist WAY-

100635 and other therapeutic agents like Sienetine.[2][11] Its cyclohexane moiety can

enhance the metabolic stability of drug candidates.[2]

Agrochemicals: The compound and its derivatives are used to produce herbicides and

organic phosphorus pesticides.[1][11]

Antimicrobial Agents: Research has shown its use in preparing thiourea derivative ligands

that exhibit antibacterial and anti-yeast properties.[2][4][8]

Materials Science: It serves as an intermediate in the creation of dyes and pigments.[2]

Experimental Protocols
Synthesis of Cyclohexanecarbonyl Chloride
The most common laboratory and industrial method for preparing cyclohexanecarbonyl
chloride is the reaction of cyclohexanecarboxylic acid with thionyl chloride (SOCl₂).[2][3]

Materials and Equipment:

Cyclohexanecarboxylic acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., benzene or dichloromethane)[12][13]

Round-bottom flask
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Reflux condenser

Dean-Stark trap (if removing water azeotropically)[12]

Magnetic stirrer and heating mantle

Gas trap (for HCl and SO₂ byproducts)

Distillation apparatus for purification[14]

Procedure:

Preparation: In a round-bottom flask equipped with a reflux condenser and a gas trap, place

cyclohexanecarboxylic acid. If using a solvent, add it now. The system should be protected

from atmospheric moisture.

Reagent Addition: Slowly add an excess of thionyl chloride (typically 1.5 to 2.0 molar

equivalents) to the carboxylic acid.[14] The reaction is exothermic and produces gaseous

byproducts (SO₂ and HCl).[2][14]

Reaction: Heat the mixture to reflux for 1-3 hours.[12][14] The reaction is complete when gas

evolution ceases.

Work-up: After cooling, the excess thionyl chloride and any solvent can be removed by

distillation at atmospheric pressure.

Purification: The crude cyclohexanecarbonyl chloride is then purified by vacuum

distillation to yield the final product.[14]
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Start: Cyclohexanecarboxylic Acid + Thionyl Chloride

Heat to Reflux (1-3 hours)
Monitor gas evolution

Cool and Remove Excess SOCl₂
(Atmospheric Distillation)

Purify by Vacuum Distillation

Final Product:
Cyclohexanecarbonyl Chloride

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Cyclohexanecarbonyl chloride.

Analytical and Characterization Methods
The identity and purity of synthesized cyclohexanecarbonyl chloride are confirmed using

various analytical techniques.

Gas Chromatography (GC): Used to monitor the conversion of the starting material and the

selectivity of the reaction, often showing yields greater than 99%.[12]

Spectroscopy: Spectroscopic methods provide structural confirmation.

Table 3: Spectroscopic Data for Cyclohexanecarbonyl Chloride
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Technique
Key Features and
Observations

Reference

¹H NMR

Complex multiplets in the

aliphatic region (δ 1.2-2.8

ppm) corresponding to the

cyclohexane ring protons.

[15]

¹³C NMR

A characteristic peak for the

carbonyl carbon appears in the

downfield region (δ > 160

ppm). Resonances for the

cyclohexane carbons appear

upfield.

IR Spectroscopy

A strong, sharp absorption

band for the C=O stretch of the

acyl chloride is observed

around 1800 cm⁻¹.

[6][16]

Mass Spectrometry

The mass spectrum shows the

molecular ion peak (m/z 146)

and characteristic

fragmentation patterns,

including a prominent peak at

m/z 83 corresponding to the

cyclohexyl cation.

[17]

Safety and Handling
Cyclohexanecarbonyl chloride is a hazardous substance that requires careful handling.

Hazards: It is corrosive and can cause severe skin burns and eye damage.[1][6][8][18] It is

harmful if swallowed and may cause respiratory irritation.[4][6][8] The liquid is combustible

and reacts with water, releasing toxic gases.[1][8]

Precautions: Always handle in a well-ventilated area or fume hood.[18][19] Wear suitable

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[9][18]
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Keep away from heat, sparks, and open flames.[18]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9] It is

moisture-sensitive and should be stored under an inert atmosphere if possible.[4][8][9]

First Aid: In case of skin contact, wash immediately with plenty of water.[18] For eye contact,

rinse cautiously with water for several minutes.[9][18] If inhaled, move the person to fresh air.

[18] In all cases of exposure, seek immediate medical attention.[9][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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